4-nitro-N-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]thiazin-2-yl)benzamide

• IUPAC Name: 4-nitro-N-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]thiazin-2-yl)benzamide
• InChI: InChI=1S/C17H13N3O4S2/c21-14(9-5-7-10(8-6-9)20(23)24)18-17-19-15-13(16(22)26-17)11-3-1-2-4-12(11)25-15/h5-8H,1-4H2,(H,18,19,21)
• InChI Key: JECIQNSISSAMRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(SC3=O)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C17H13N3O4S2
• Molecular Weight: 387.4 g/mol

Description

This compound is a derivative of benzamide. Benzamides are a class of compounds containing a benzoyl group bonded to an amide group. They are used in a variety of applications, including as building blocks in organic synthesis and as drugs in medicine.

Molecular Structure Analysis

The molecular structure of this compound would likely include a benzene ring (from the benzamide), a thiolo group, and a thiazin group. These groups could potentially interact with each other and with other molecules in interesting ways.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a benzene ring could make the compound aromatic and relatively stable.

Scientific Research Applications

Identity and Composition

• Synonyms : Besides the primary name, it goes by several synonyms, including “4-nitro-N-(4-oxo-5,6,7,8-tetrahydro-1benzothiolo[2,3-d][1,3]thiazin-2-yl)benzamide,” “CBMicro_033676,” “Oprea1_226474,” and “Oprea1_264238.”
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Toxicokinetics and Toxicity

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, some benzamides are safe for human consumption, while others are not.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include testing its reactivity, stability, and interactions with other molecules.